N-[(3S,6S,9S,11R,15S,18S,20R,21R,24S,25S,26S)-6-[(1S,2S)-1,2-dihydroxy-2-(4-hydroxyphenyl)ethyl]-11,20,21,25-tetrahydroxy-3,15-bis[(1S)-1-hydroxyethyl]-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-18-yl]-4-[4-(4-pentoxyphenyl)phenyl]benzamide

• Molecular Formula: C58H73N7O17
• Molecular Weight: 1140.2 g/mol
• IUPAC Name: N-[(3S,6S,9S,11R,15S,18S,20R,21R,24S,25S,26S)-6-[(1S,2S)-1,2-dihydroxy-2-(4-hydroxyphenyl)ethyl]-11,20,21,25-tetrahydroxy-3,15-bis[(1S)-1-hydroxyethyl]-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-18-yl]-4-[4-(4-pentoxyphenyl)phenyl]benzamide
• InChI: InChI=1S/C58H73N7O17/c1-5-6-7-24-82-40-22-18-35(19-23-40)33-10-8-32(9-11-33)34-12-14-37(15-13-34)51(74)59-41-26-43(70)54(77)63-56(79)47-48(71)29(2)27-65(47)58(81)45(31(4)67)61-55(78)46(50(73)49(72)36-16-20-38(68)21-17-36)62-53(76)42-25-39(69)28-64(42)57(80)44(30(3)66)60-52(41)75/h8-23,29-31,39,41-50,54,66-73,77H,5-7,24-28H2,1-4H3,(H,59,74)(H,60,75)(H,61,78)(H,62,76)(H,63,79)/t29-,30-,31-,39+,41-,42-,43+,44-,45-,46-,47-,48-,49-,50-,54+/m0/s1
• InChI Key: JHVAMHSQVVQIOT-XBAWZMHRSA-N
• Isomeric SMILES: CCCCCOC1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC=C(C=C3)C(=O)N[C@H]4C[C@H]([C@H](NC(=O)[C@@H]5[C@H]([C@H](CN5C(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@@H]6C[C@H](CN6C(=O)[C@@H](NC4=O)[C@H](C)O)O)[C@@H]([C@H](C7=CC=C(C=C7)O)O)O)[C@H](C)O)C)O)O)O
• Canonical SMILES: CCCCCOC1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC=C(C=C3)C(=O)NC4CC(C(NC(=O)C5C(C(CN5C(=O)C(NC(=O)C(NC(=O)C6CC(CN6C(=O)C(NC4=O)C(C)O)O)C(C(C7=CC=C(C=C7)O)O)O)C(C)O)C)O)O)O
• synonyms: 1-((4R,5R)-4,5-Dihydroxy-N2-((4''-(pentyloxy)(1,1':4',1''-terphenyl)-4-yl)carbonyl)-L-ornithine)-echinocandin B; anidulafungin; Eraxis; LY 303366; LY-303366; LY303366

Description

Echinocandin antifungal agent that is used in the treatment of CANDIDEMIA and CANDIDIASIS.

Scientific Research Applications

Structural Analysis and Synthesis

• Extensive studies have been conducted to determine the structures of benzamide derivatives, similar to the given compound, through spectral analyses, including 2D NMR data. Such studies provide a foundation for understanding the chemical and physical properties of these compounds (Kim et al., 2009).
• Research into the synthesis of benzamide and benzoxazine derivatives, which are structurally related to the compound, has revealed diverse methodologies and pathways, indicating the compound's potential for adaptability in various chemical reactions (Belz et al., 2013).

Biological Activities

• Certain benzamide derivatives, akin to the compound , have been found to inhibit nitric oxide production in microglial cells, indicating potential anti-inflammatory or neuroprotective roles (Kim et al., 2009).
• Some related compounds have exhibited moderate to excellent anticancer activity against various cancer cell lines, highlighting the potential of the compound for development into a therapeutic agent (Ravinaik et al., 2021).